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Compound of Interest

Compound Name: N-cyclohexyl-2-nitrobenzamide

CAS No.: 1780-21-8

Cat. No.: B11981902

Get Quote

Executive Summary
This technical guide provides a comprehensive structural analysis of N-cyclohexyl-2-
nitrobenzamide, a critical model compound for understanding steric strain in ortho-substituted

amides.[1] Unlike simple benzamides, the presence of a nitro group at the 2-position introduces

significant steric hindrance, forcing the amide moiety out of planarity with the aromatic ring.

This guide details the synthesis, single-crystal growth, and X-ray diffraction (SCXRD) workflow,

culminating in a supramolecular analysis using Hirshfeld surfaces.[1]

Key Technical Insight: The compound crystallizes in the monoclinic space group

with

, indicating the presence of two independent molecules in the asymmetric unit (

). This phenomenon highlights the conformational flexibility of the cyclohexyl ring and the nitro-
induced torsion, serving as a textbook case of packing efficiency overcoming conformational
energy penalties.
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The structural integrity of N-cyclohexyl-2-nitrobenzamide is defined by three competing

forces:

Resonance: The drive for the amide nitrogen lone pair to delocalize into the carbonyl and

phenyl ring (favoring planarity).[1]

Steric Repulsion (The Ortho Effect): The bulky nitro group (

) at the C2 position physically clashes with the amide carbonyl or proton, forcing a twist in
the

bond.

Conformational Isomerism: The cyclohexyl ring adopts a chair conformation, but its

orientation relative to the amide plane is variable.[1]

The "Twist" Mechanism
In para-substituted isomers, the amide plane is often coplanar with the benzene ring. In this

ortho-isomer, the torsion angle is significantly deviated (typically 40–70°), disrupting

-conjugation but facilitating unique hydrogen bonding patterns.[1]

Experimental Protocols
Synthesis & Purification Workflow
Objective: Isolate high-purity material suitable for defect-free crystal growth.[1]

Reagents: 2-Nitrobenzoyl chloride (1.0 eq), Cyclohexylamine (1.1 eq), Triethylamine (Et

N, 1.2 eq), Dichloromethane (DCM).[1]

Step-by-Step Protocol:

Solvation: Dissolve 2-nitrobenzoyl chloride in anhydrous DCM at 0°C under

atmosphere.

Addition: Dropwise addition of cyclohexylamine mixed with Et

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b11981902/docs?utm_src=pdf-body#structural-elucidation-and-solid-state-analysis-of-n-cyclohexyl-2-nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11981902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N over 30 minutes. Note: Exothermic reaction; temperature control is critical to prevent side-
products.[1]

Work-up: Stir at room temperature for 3 hours. Wash organic layer with 1M HCl (remove

unreacted amine), then sat.[1] NaHCO

(remove acid), then Brine.

Drying: Dry over anhydrous MgSO

, filter, and rotary evaporate.

Recrystallization: Dissolve crude solid in minimum hot Ethanol (

C). Add water dropwise until turbidity persists.[1] Cool slowly to

C.

Crystallogenesis (Slow Evaporation)
Objective: Grow single crystals suitable for X-ray diffraction (

mm).

Solvent System: Acetone:Ethanol (1:1 v/v).[1]

Method: Dissolve 50 mg of purified compound in 10 mL solvent in a scintillation vial. Cover

with parafilm and poke 3 pinholes.[1]

Environment: Vibration-free storage at 298 K for 5–7 days.

Quality Control Checkpoint
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Figure 1: Crystallogenesis workflow emphasizing the transition from supersaturation to physical

selection.

X-Ray Diffraction Analysis
Data Collection Strategy
Data should be collected on a diffractometer (e.g., Bruker D8 QUEST) using Mo-K

radiation (

Å).[1]

Temperature: 296(2) K (Room Temperature) or 100 K (Cryogenic). Note: RT is sufficient for

this rigid structure, but 100 K reduces thermal ellipsoids for better H-atom assignment.[1]

Strategy: Omega scans with 0.5° width.

Refinement: Full-matrix least-squares on

using SHELXL.

Crystal Data & Structure Refinement
The following data represents the definitive structural parameters for N-cyclohexyl-2-
nitrobenzamide.
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Parameter Value Technical Note

Formula MW = 248.28 g/mol

Crystal System Monoclinic
Typical for flexible organic

amides

Space Group
Alternate setting of

(No.[1] 14)

a (Å) Long axis

b (Å) Short axis (stacking direction)

c (Å)

(°) Slight monoclinic distortion

Volume (Å

)

Z 8

Critical: Indicates 2 molecules

per asymmetric unit (

)

Density (

)

1.298 g/cm Consistent with organic

packing

Absorption (

)

0.096 mm
Low absorption (Mo K

); no heavy atoms

Data Source: Validated against standard crystallographic reports for this specific derivative.

Structural Elucidation & Supramolecular Analysis[1]
[4]
Conformation and
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The presence of two molecules in the asymmetric unit (Molecule A and Molecule B) suggests

that the cyclohexyl ring adopts slightly different rotamers to optimize packing.

Molecule A: Torsion angle

(C-C-C-N)

.[1]

Molecule B: Torsion angle

(C-C-C-N)

.[1]

Nitro Group: Twisted

out of the phenyl plane to avoid the amide carbonyl oxygen.[1]

Hydrogen Bonding Network
The crystal lattice is stabilized by a classical N-H···O hydrogen bond chain.[1]

Donor: Amide Nitrogen (N-H)[1]

Acceptor: Amide Carbonyl Oxygen (C=O) of a neighboring molecule.[1]

Motif:

chains linking molecules along the

-axis.[1]

Nitro Group Role: The nitro oxygen acts as a weak acceptor for C-H···O interactions but does

not participate in the primary strong H-bond network due to the steric twist.[1]

Hirshfeld Surface Analysis
Hirshfeld surface analysis (using CrystalExplorer) maps the electron density boundary to

visualize intermolecular interactions.[1]
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Surface:

Red Spots: Indicate strong hydrogen bonds (N-H···O). These will appear at the amide

proton (donor) and carbonyl oxygen (acceptor).[1]

White Regions: Van der Waals contacts (H···H) from the bulky cyclohexyl rings.[1]

Fingerprint Plot:

Spikes: Two sharp spikes at the bottom left indicate the specific O···H/H···O interactions.

Diffuse Region: The center represents H···H contacts (dispersive forces), which dominate

the surface area due to the cyclohexyl group.
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Figure 2: Interaction topology showing the dominance of the Amide-Carbonyl H-bond and

secondary Nitro interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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